Cas no 1247532-68-8 (3-(4-Fluorophenyl)-2,2-dimethylpyrrolidine)

3-(4-Fluorophenyl)-2,2-dimethylpyrrolidine is a fluorinated pyrrolidine derivative characterized by its unique structural features, including a 4-fluorophenyl substituent and a 2,2-dimethylpyrrolidine core. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The fluorine atom enhances lipophilicity and metabolic stability, while the rigid pyrrolidine scaffold contributes to conformational control in molecular design. Its well-defined stereochemistry and synthetic versatility make it a valuable intermediate for developing enzyme inhibitors, receptor modulators, and other specialized compounds. The product is typically supplied with high purity, ensuring reliability for precision applications in medicinal chemistry and material science.
3-(4-Fluorophenyl)-2,2-dimethylpyrrolidine structure
1247532-68-8 structure
Product Name:3-(4-Fluorophenyl)-2,2-dimethylpyrrolidine
CAS No:1247532-68-8
MF:C12H16FN
MW:193.260546684265
MDL:MFCD16737727
CID:4580507
PubChem ID:62353180
Update Time:2025-06-08

3-(4-Fluorophenyl)-2,2-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-fluorophenyl)-2,2-dimethylpyrrolidine
    • 3-(4-Fluorophenyl)-2,2-dimethylpyrrolidine
    • MDL: MFCD16737727
    • Inchi: 1S/C12H16FN/c1-12(2)11(7-8-14-12)9-3-5-10(13)6-4-9/h3-6,11,14H,7-8H2,1-2H3
    • InChI Key: SJCTUNNTXXXAGF-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1CCNC1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 195
  • XLogP3: 2.4
  • Topological Polar Surface Area: 12

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Additional information on 3-(4-Fluorophenyl)-2,2-dimethylpyrrolidine

Recent Advances in the Study of 3-(4-Fluorophenyl)-2,2-dimethylpyrrolidine (CAS: 1247532-68-8)

3-(4-Fluorophenyl)-2,2-dimethylpyrrolidine (CAS: 1247532-68-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the modulation of central nervous system (CNS) targets. This research brief synthesizes the latest findings on this compound, highlighting its pharmacological properties, synthetic pathways, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a selective serotonin reuptake inhibitor (SSRI) with improved pharmacokinetic profiles. The research demonstrated that 3-(4-Fluorophenyl)-2,2-dimethylpyrrolidine exhibits enhanced blood-brain barrier permeability compared to traditional SSRIs, making it a promising candidate for treating depression and anxiety disorders. The study utilized in vitro and in vivo models to validate its efficacy and safety profile.

Another significant development was reported in ACS Chemical Neuroscience, where researchers explored the compound's potential in neurodegenerative diseases. The study found that 3-(4-Fluorophenyl)-2,2-dimethylpyrrolidine could modulate alpha-synuclein aggregation, a key pathological feature of Parkinson's disease. The compound's unique structural features, including the fluorophenyl group and dimethylpyrrolidine moiety, were identified as critical for its bioactivity.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 3-(4-Fluorophenyl)-2,2-dimethylpyrrolidine. A 2024 paper in Organic Process Research & Development described a novel catalytic asymmetric synthesis method that improves yield and enantiomeric purity. This method addresses previous challenges in large-scale production, paving the way for clinical applications.

In conclusion, 3-(4-Fluorophenyl)-2,2-dimethylpyrrolidine (CAS: 1247532-68-8) represents a versatile scaffold with multiple therapeutic applications. Ongoing research continues to uncover its potential in CNS disorders and beyond, while improved synthetic methods enhance its accessibility for further development. Future studies should focus on clinical translation and mechanism-of-action elucidation to fully realize its pharmaceutical value.

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